Cas no 1806802-41-4 (6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine)

• Product Name: 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine
• CAS No: 1806802-41-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4811318
• Update Time: 2025-06-30

6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine

• Inchi： 1S/C9H11F2NO2/c1-5-8(14-3)7(13-2)4-6(12-5)9(10)11/h4,9H,1-3H3
• InChI Key： PFKWAIDIRUQMTE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C)=N1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4

Additional information on 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine

Introduction to 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine (CAS No. 1806802-41-4)

6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine (CAS No. 1806802-41-4) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which have been widely studied for their potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a (Difluoromethyl) group and methoxy substituents, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The (Difluoromethyl) group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in recent years, leading to the development of novel therapeutic agents with improved pharmacokinetic profiles. The dimethoxy substitution pattern at the 3 and 4 positions of the pyridine ring further contributes to the compound's reactivity and potential biological activity. Such structural motifs are often found in natural products and pharmacologically active compounds, suggesting that 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine may exhibit promising biological properties.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have emerged as key scaffolds in this endeavor, owing to their ability to interact with biological targets through multiple binding modes. The compound 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that this molecule may interfere with key enzymes involved in inflammatory responses and cancer progression.

The synthesis of 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex pyridine core structure efficiently. The introduction of the (Difluoromethyl) group at the 6-position is particularly challenging but crucial for maintaining the desired pharmacological properties. Researchers have utilized innovative methodologies to achieve this transformation while minimizing side reactions.

One of the most compelling aspects of 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine is its potential as a building block for drug discovery programs. Its structural features make it an attractive candidate for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives that could lead to new therapeutic interventions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In the case of 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine, the (Difluoromethyl) group plays a critical role in enhancing these properties, making it an invaluable asset in medicinal chemistry libraries.

The compound's potential applications extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine derivatives are known for their versatility and have been incorporated into various functional materials due to their electronic properties and stability under different conditions. Further research is warranted to explore these unconventional applications fully.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of machine learning algorithms and artificial intelligence has revolutionized the way we identify and optimize lead compounds like 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine. These technologies enable researchers to predict molecular behavior with unprecedented accuracy, accelerating the development of novel therapeutics.

In conclusion, 6-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine (CAS No. 1806802-41-4) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various disease states. Continued exploration into its synthetic pathways and biological activities will undoubtedly yield novel insights into therapeutic intervention strategies.